Cas no 492468-16-3 (ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate)

• Product Name: ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• CAS No: 492468-16-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1005695
• PubChem ID: 12916003
• Update Time: 2025-04-20

ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• ethyl 2-cyano-cyclopropanecarboxylate
• AKOS006372018
• Cis-ethyl2-cyanocyclopropanecarboxylate
• A871828
• (1R,2S)-ethyl 2-cyanocyclopropanecarboxylate
• Ethyl cis-2-cyanocyclopropane-1-carboxylate
• Cis-ethyl 2-cyanocyclopropanecarboxylate
• P16190
• 699-23-0
• AS-53202
• Ethyl cis-rel-(1r,2s)-2-cyanocyclopropane-1-carboxylate
• AMY35200
• EN300-6487632
• Cyclopropanecarboxylic acid, 2-cyano-, ethyl ester, (1R,2S)-rel-
• Ethyl cis-(1r,2s)-2-cyanocyclopropane-1-carboxylate
• rac-ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• cis-ethyl (1R,2S)-2-cyanocyclopropane-1-carboxylate
• MFCD18632667
• 492468-16-3
• CS-0049662

• Inchi： 1S/C7H9NO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： ABSAAQSCUQHJOC-PHDIDXHHSA-N
• SMILES： O(CC)C([C@@H]1C[C@@H]1C#N)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.3±33.0 ºC (760 Torr),
• Flash Point: 99.1±12.1 ºC,
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 50.09